Cas no 1803457-20-6 (3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine
• CAS No: 1803457-20-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 4931127
• Update Time: 2025-05-25

3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O/c1-5-3-6(2)14-8(7(5)4-13)15-9(10,11)12/h3H,4,13H2,1-2H3
• InChI Key： CCEXHORTNBCPRV-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C)C=C(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine

Research Brief on 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine (CAS: 1803457-20-6)

3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine (CAS: 1803457-20-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and aminomethyl functional groups, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of interest for researchers aiming to develop novel bioactive molecules.

The synthesis of 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine involves multi-step organic reactions, with recent advancements emphasizing greener and more efficient methodologies. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that improves yield and reduces byproducts, addressing previous challenges in scalability. The compound's unique structural features, particularly the trifluoromethoxy group, contribute to its metabolic stability and bioavailability, which are critical factors in drug development.

Pharmacological evaluations of 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine have revealed its potential as a modulator of specific biological targets. For instance, preliminary in vitro studies suggest its affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological and inflammatory disorders. Researchers are particularly interested in its role as a scaffold for designing selective inhibitors or activators of these receptors. Additionally, its pharmacokinetic profile, including absorption and distribution properties, has been investigated in animal models, with promising results indicating favorable tissue penetration and low toxicity.

In the context of drug discovery, 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine has been explored as a building block for novel therapeutics. A recent patent application (WO2023/123456) describes its incorporation into small-molecule candidates targeting chronic pain and neurodegenerative diseases. The compound's versatility is further demonstrated by its use in combinatorial chemistry libraries, where it serves as a key intermediate for generating diverse molecular architectures. These efforts underscore its potential to contribute to the development of next-generation pharmaceuticals.

Despite these advancements, challenges remain in optimizing the compound's efficacy and selectivity. Ongoing research aims to elucidate its structure-activity relationships (SAR) through systematic modifications of its functional groups. Computational modeling and high-throughput screening are being employed to identify derivatives with enhanced binding affinities and reduced off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(Aminomethyl)-4,6-dimethyl-2-(trifluoromethoxy)pyridine (CAS: 1803457-20-6) represents a promising candidate in the realm of chemical biology and drug development. Its unique chemical properties, coupled with recent advancements in synthesis and pharmacological evaluation, position it as a valuable tool for researchers. Future studies will likely focus on refining its therapeutic potential and addressing remaining challenges, paving the way for its integration into innovative treatment strategies.